N-allyl-2-[(4-chlorobenzyl)sulfanyl]-6-{[(4-chlorophenyl)sulfanyl]methyl}-4-pyrimidinamine

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-6-[(4-chlorophenyl)sulfanylmethyl]-N-prop-2-enylpyrimidin-4-amine
• InChI: InChI=1S/C21H19Cl2N3S2/c1-2-11-24-20-12-18(14-27-19-9-7-17(23)8-10-19)25-21(26-20)28-13-15-3-5-16(22)6-4-15/h2-10,12H,1,11,13-14H2,(H,24,25,26)
• InChI Key: OWJQTQAYKKOLID-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=NC(=NC(=C1)CSC2=CC=C(C=C2)Cl)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H19Cl2N3S2
• DSSTOX Substance ID: DTXSID201115315
• Molecular Weight: 448.4 g/mol
• CAS No.: 478261-61-9

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C21H19Cl2N3S2. It contains various functional groups including an allyl group, a pyrimidine ring, and sulfanyl groups attached to chlorobenzyl and chlorophenyl rings. For a detailed structural analysis, it would be beneficial to refer to a crystallographic study or use computational chemistry software.

Chemical Reactions Analysis

Specific chemical reactions involving this compound are not available in the retrieved data. Typically, the reactivity of a compound like this would depend on the conditions and the reactants present. The sulfanyl groups and the pyrimidine ring could potentially be sites of reactivity.

Scientific Research Applications

Synthetic Organic Chemistry and Catalysis

Double Bond Migration in N-allylic Systems

The catalysis of isomerization of N-allyl compounds to their corresponding N-(1-propenyl) derivatives by transition metal complexes highlights a significant application in synthetic organic chemistry. This process facilitates the selective synthesis of enamines, enamides, and azadienes, among other compounds. The coordination of nitrogen atoms to metal atoms plays a crucial role in determining the stereochemistry of double bond migration, influencing the synthesis of N-(1-propenyl) compounds through deallylation via isomerization (Krompiec et al., 2008).

Pharmaceutical Development

Development of Antithrombotic Drugs

The synthesis and development of antithrombotic drugs, such as clopidogrel, demonstrate the pharmaceutical relevance of compounds with similar chemical structures. These drugs, particularly the S-enantiomer of clopidogrel, exhibit potent antithrombotic and antiplatelet properties, emphasizing the importance of specific synthetic methodologies for pharmaceutical applications (Saeed et al., 2017).

Medicinal Chemistry and Drug Design

Sulfonamides and Their Biological Importance

Sulfonamide motifs, similar in functionality to the chemical structure , are prevalent in various therapeutic agents due to their diuretic, antihypertensive, anti-inflammatory, and anticancer activities. The development of new sulfonamide analogs with improved efficacy and reduced toxicity is a key area of research, highlighting the role of such compounds in addressing a wide range of diseases (Elgemeie et al., 2019).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s important to note that the mechanism of action would depend on the biological or chemical system in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, appropriate safety measures should be taken when handling and storing this compound. Material Safety Data Sheets (MSDS) should be referred to for detailed safety information.